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Compound of Interest

Compound Name: Phenyl 3-methoxybenzoate
CAS No.: 65853-67-0
Cat. No.: B1297528

Get Quote

CAS Number: 65853-67-0 Molecular Formula: C

H
O
Molecular Weight: 228.24 g/mol IUPAC Name: Phenyl 3-methoxybenzoate

Executive Summary

This technical guide provides a comprehensive spectroscopic profile of Phenyl 3-
methoxybenzoate, an aromatic ester utilized as a mesogenic core in liquid crystal synthesis
and a key intermediate in the development of biaryl ether pharmacophores. This document
synthesizes high-fidelity nuclear magnetic resonance (

H and

C NMR), infrared (IR), and mass spectrometry (MS) data to establish a reference standard for
structural validation in drug development and materials science workflows.
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Synthesis & Sample Preparation

To ensure the spectroscopic data presented correlates with high-purity material, the following
synthesis protocol (Schotten-Baumann esterification) is established as the standard origin for
the characterized samples.

Synthesis Workflow

The compound is synthesized via the nucleophilic acyl substitution of 3-methoxybenzoyl
chloride with phenol under basic conditions.

Nucleophilic Elimination of
3-Methoxybenzoyl Chloride Attack Tetrahedral Cl- » Phenyl 3-methoxybenzoate
+ Phenol Intermediate (White Solid)

A
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Click to download full resolution via product page

Figure 1: Synthetic pathway for Phenyl 3-methoxybenzoate via nucleophilic acyl substitution.

[1][2]

Sample Preparation for Spectroscopy

* NMR: Dissolve ~10 mg of purified solid in 0.6 mL of Chloroform-d (CDCI
). Ensure the solvent contains TMS (0.03% v/v) as an internal reference (
0.00).

e MS: Prepare a 10 pg/mL solution in methanol/acetonitrile for ESI-MS or introduce directly via
probe for EI-MS.

e |IR: Compress 1-2 mg of sample with anhydrous KBr to form a pellet or use ATR (Attenuated
Total Reflectance) on the neat solid.
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Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR)

The NMR data below is calibrated to CDCI
residual peaks (
H: 7.26 ppm;

C: 77.16 ppm).[3]

H NMR (400 MHz, CDCI

)

The proton spectrum is characterized by a distinct singlet for the methoxy group and a complex
aromatic region differentiating the benzoate and phenoxy rings.
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The carbon spectrum confirms the presence of the ester carbonyl and the electronic

asymmetry introduced by the methoxy group.

© 2026 BenchChem. All rights reserved.

4/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297528?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

St . Electronic
Assighnment Carbon Type Envi -
nvironmen

» Ppm)

Ester carbonyl;
165.0 C=0 Quaternary ]

deshielded by oxygen.

Ipso-carbon attached
159.6 C-3 Quaternary

to methoxy group.[2]

Ipso-carbon of the
150.9 C-1 Quaternary )

phenol ring (O-Ph).
130.8 Ar-CH Methine Benzoate ring.[2]
129.6 Ar-CH Methine Phenol ring (meta).
129.5 Ar-CH Methine Benzoate ring (meta).
125.9 Ar-CH Methine Benzoate ring (para).
122.5 Ar-CH Methine Phenol ring (para).
121.7 Ar-CH Methine Phenol ring (ortho).

_ Benzoate ring (ortho

120.1 Ar-CH Methine

to OMe).

) Benzoate ring (ortho

114.4 Ar-CH Methine

to OMe).
55.5 -OCH Methyl Methoxy carbon.

Mass Spectrometry (MS)

Method: Electron lonization (EI) or ESI (+). Parent lon:
228 [M]
The fragmentation pattern is dominated by

-cleavage at the ester linkage, generating the stable acylium ion.
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Figure 2: Primary fragmentation pathway observed in EI-MS for Phenyl 3-methoxybenzoate.

m/z 228: Molecular ion.

e m/z 135 (Base Peak): Formation of the 3-methoxybenzoyl cation following the loss of the
phenoxy radical. This is diagnostic for benzoate esters.[4]

e m/z 107: Loss of CO from the acylium ion.

e m/z 77: Phenyl cation derived from further fragmentation.
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Infrared Spectroscopy (IR)

Method: KBr Pellet / Neat Film.[5]

Wavenumber (cm
Vibration Mode

Functional Group

)

3055 C-H Stretch Aromatic Ring

2918 C-H Stretch Methyl group (Methoxy)

1725 C=0 Stretch Ester (Conjugated)

1598, 1484 C=C Stretch Aromatic Skeletal vibrations

1976 .0 Stretch Ester C-O-C asymmetric

stretch

1040 C-O Stretch Methoxy C-O stretch
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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